Cas no 1781934-44-8 (NPS ALX Compound 4a dihydrochloride)
NPS ALX Compound 4a dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- NPS ALX COMPOUND 4A DIHYDROCHLORIDE
- NPS ALX Compound 4a
- NPS ALX Compound 4a (dihydrochloride)
- 6-(Hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-1-(1-naphthalenylsulfonyl)-1H-indole dihydrochloride
- 2-(1-naphthalen-1-ylsulfonylindol-6-yl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine;dihydrochloride
- 6-(Hexahydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-1-(1-naphthalenylsulfonyl)-1H-indoledihydrochloride
- J-017705
- PD079590
- 299433-10-6
- DA-56290
- CS-0121054
- NPS ALX Compound 4a 2HCl
- HY-103090A
- NPSALXCompound4adihydrochloride
- AKOS024457526
- 1781934-44-8
- DA-66209
- NPS ALX Compound 4a dihydrochloride
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- Inchi: 1S/C25H25N3O2S.2ClH/c29-31(30,25-9-3-6-19-5-1-2-8-23(19)25)28-14-12-20-10-11-21(17-24(20)28)27-16-15-26-13-4-7-22(26)18-27;;/h1-3,5-6,8-12,14,17,22H,4,7,13,15-16,18H2;2*1H
- InChI Key: XQQYORJJFZQWNA-UHFFFAOYSA-N
- SMILES: Cl.Cl.S(C1=CC=CC2C=CC=CC1=2)(N1C=CC2C=CC(=CC1=2)N1CCN2CCCC2C1)(=O)=O
Computed Properties
- Exact Mass: 503.1201037g/mol
- Monoisotopic Mass: 503.1201037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 752
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.9
NPS ALX Compound 4a dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N899005-10mg |
NPS ALX Compound 4a dihydrochloride |
1781934-44-8 | 10mg |
$190.00 | 2023-05-17 | ||
| TRC | N899005-25mg |
NPS ALX Compound 4a dihydrochloride |
1781934-44-8 | 25mg |
$374.00 | 2023-05-17 |
NPS ALX Compound 4a dihydrochloride Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on NPS ALX Compound 4a dihydrochloride
Research Update on NPS ALX Compound 4a Dihydrochloride (CAS: 1781934-44-8) in Chemical Biology and Pharmaceutical Applications
NPS ALX Compound 4a dihydrochloride (CAS: 1781934-44-8) has recently emerged as a promising candidate in the field of chemical biology and drug discovery. This small molecule inhibitor has garnered significant attention due to its potential therapeutic applications, particularly in targeting specific signaling pathways implicated in various diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, providing valuable insights for further development.
The compound's chemical structure, characterized by its dihydrochloride salt form, enhances its solubility and bioavailability, making it a suitable candidate for in vivo studies. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to characterize its binding interactions with target proteins. These structural studies have revealed high affinity and selectivity, underscoring its potential as a lead compound for drug development.
In recent preclinical trials, NPS ALX Compound 4a dihydrochloride demonstrated notable efficacy in modulating key cellular pathways, including those involved in inflammation and oncogenesis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its ability to inhibit a specific kinase with an IC50 value in the nanomolar range, highlighting its potency. Additionally, its favorable safety profile in animal models suggests a low risk of off-target effects, a critical consideration for clinical translation.
Further investigations have explored the compound's potential in combination therapies. A collaborative study between academic and industry researchers found that NPS ALX Compound 4a dihydrochloride synergizes with existing chemotherapeutic agents, enhancing their antitumor activity while minimizing resistance development. These findings were corroborated by transcriptomic and proteomic analyses, which identified downstream effects on critical regulatory networks.
Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties for human use. Current research is focused on improving its metabolic stability and tissue distribution through structural modifications. Recent advancements in prodrug strategies and formulation technologies offer potential solutions to these limitations, as discussed in a 2024 review in Advanced Drug Delivery Reviews.
In conclusion, NPS ALX Compound 4a dihydrochloride represents a significant advancement in the development of targeted therapies. Its unique chemical properties and robust preclinical data position it as a compelling candidate for further investigation. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for its use in treating complex diseases.
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